1-(2,3-dichlorobenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C13H18Cl2N2/c1-2-16-6-8-17(9-7-16)10-11-4-3-5-12(14)13(11)15/h3-5H,2,6-10H2,1H3
• InChI Key: GLXRRJYNAOLCOK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H18Cl2N2
• Molecular Weight: 273.20 g/mol

Description

1-(2,3-dichlorobenzyl)-4-ethylpiperazine, also known as DEET, is a common insect repellent that has been widely used for over six decades. It was first developed by the United States Army in the 1940s and has since been used by millions of people worldwide. DEET is known for its effectiveness in repelling a wide range of insects, including mosquitoes, ticks, and flies. In

Scientific Research Applications

1-(2,3-dichlorobenzyl)-4-ethylpiperazine has been extensively studied for its insect-repelling properties and has been used in various scientific research applications. For example, 1-(2,3-dichlorobenzyl)-4-ethylpiperazine has been used in studies to investigate the behavior of mosquitoes and other insects. It has also been used in studies to evaluate the effectiveness of different insect repellents and to develop new and more effective insect repellent formulations.

Mechanism of Action

The mechanism of action of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine is not fully understood, but it is believed to work by interfering with the insect's ability to detect and locate its host. 1-(2,3-dichlorobenzyl)-4-ethylpiperazine may also act as a repellent by masking the scent of the host or by irritating the insect's sensory organs. Additionally, 1-(2,3-dichlorobenzyl)-4-ethylpiperazine may act as a contact irritant, causing insects to avoid treated surfaces.
Biochemical and physiological effects:
1-(2,3-dichlorobenzyl)-4-ethylpiperazine has been shown to have a low toxicity profile and is generally considered safe for use in humans. However, some studies have suggested that 1-(2,3-dichlorobenzyl)-4-ethylpiperazine may have adverse effects on the nervous system, particularly in children. It has also been shown to have some effects on the skin, including irritation and allergic reactions.

Advantages and Limitations for Lab Experiments

1-(2,3-dichlorobenzyl)-4-ethylpiperazine has several advantages for use in lab experiments. It is readily available, affordable, and effective in repelling a wide range of insects. However, 1-(2,3-dichlorobenzyl)-4-ethylpiperazine also has some limitations. For example, it may interfere with the behavior of insects in lab experiments, making it difficult to study their natural behavior. Additionally, 1-(2,3-dichlorobenzyl)-4-ethylpiperazine may have some effects on the physiology of insects, which may impact the results of experiments.

Future Directions

There are several future directions for research on 1-(2,3-dichlorobenzyl)-4-ethylpiperazine. One area of research is the development of new and more effective insect repellent formulations. Another area of research is the investigation of the mechanism of action of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine, which may lead to the development of new insect control strategies. Additionally, there is a need for more research on the potential adverse effects of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine on human health and the environment.
Conclusion:
In summary, 1-(2,3-dichlorobenzyl)-4-ethylpiperazine is a widely used insect repellent that has been extensively studied for its insect-repelling properties. It is synthesized by the reaction of 2,3-dichlorobenzyl chloride with 4-ethylpiperazine and has several advantages and limitations for use in lab experiments. 1-(2,3-dichlorobenzyl)-4-ethylpiperazine has a low toxicity profile but may have adverse effects on the nervous system and skin. Further research is needed to develop new and more effective insect repellent formulations and to investigate the potential adverse effects of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine on human health and the environment.

Synthesis Methods

The synthesis of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine involves the reaction of 2,3-dichlorobenzyl chloride with 4-ethylpiperazine in the presence of a base such as sodium hydroxide. The reaction yields 1-(2,3-dichlorobenzyl)-4-ethylpiperazine as a colorless liquid with a slightly sweet odor. The synthesis of 1-(2,3-dichlorobenzyl)-4-ethylpiperazine is relatively simple and can be carried out on a large scale, making it an affordable and widely available insect repellent.